Cas no 1421584-47-5 (N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide
• CAS No: 1421584-47-5
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 5366119
• Update Time: 2025-06-08

N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide
• N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide

• Inchi： 1S/C19H24N2O2S/c1-2-23-17-7-4-3-6-16(17)20-19(22)14-21-11-9-15(10-12-21)18-8-5-13-24-18/h3-8,13,15H,2,9-12,14H2,1H3,(H,20,22)
• InChI Key： NTVMYLUBJACGDL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1CCC(C2SC=CC=2)CC1

Additional information on N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide

Professional Introduction to N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide (CAS No. 1421584-47-5)

N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide, identified by its CAS number CAS No. 1421584-47-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of aromatic rings, heterocyclic structures, and amide functional groups, which are well-documented for their potential biological activity and therapeutic applications.

The molecular structure of N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The 2-ethoxyphenyl moiety, for instance, introduces a hydrophobic aromatic ring system that can interact with lipid membranes and other hydrophobic regions of biological targets. This feature is particularly relevant in the design of drugs that require membrane permeability or binding to hydrophobic pockets in proteins.

Similarly, the thiophen-2-yl group, a five-membered heterocycle containing sulfur, is known for its ability to engage in multiple types of non-covalent interactions, including hydrogen bonding, π-stacking, and disulfide bond formation. These interactions are critical for the binding affinity and specificity of many drug candidates. The incorporation of the piperidin-1-yl group further enhances the compound's potential as a pharmacological agent by providing a flexible and adaptable scaffold that can modulate binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide exemplifies this trend, as it combines multiple pharmacophoric elements into a single molecular framework. This design approach has been shown to enhance the biological activity and selectivity of drug candidates, making them more effective against specific disease targets.

The amide functional group in N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide also plays a crucial role in its chemical behavior and biological activity. Amides are known for their ability to participate in hydrogen bonding networks, which can significantly influence the binding affinity and specificity of drug candidates. Additionally, amides can undergo various chemical transformations, such as hydrolysis and amidation, which can be exploited in drug development for prodrug strategies or bioconjugation techniques.

Recent studies have highlighted the potential of N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide as a lead compound for further medicinal chemistry optimization. Researchers have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and neurodegenerative diseases. These findings suggest that this compound may have therapeutic potential in treating a range of medical conditions.

The synthesis of N-(2-ethoxyphenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as 2-bromo-N-(2-hydroxyethyl)benzamide and 4-bromothiophene, which are then coupled via nucleophilic substitution or other coupling reactions to form the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

The pharmacological evaluation of N-(2-etohxyphenyl)-[4(thiophen - 3 yl) piperidin - 1 yl] acetamide has revealed promising results in preclinical studies. The compound has shown selective binding affinity for certain enzymes and receptors, suggesting its potential as a therapeutic agent. Additionally, it exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are essential for its clinical development.

In conclusion, N-(2 ethoxy phen yl) - 3 [ bromo thien yl ) piper idine ) am ide ( C A S No . 14 21 58 4 - 47 - 5 ) is a structurally complex and biologically active compound with significant therapeutic potential . Its unique combination of pharmacophoric elements makes it an attractive candidate for further medicinal chemistry optimization . As research in this area continues to advance , it is likely that additional applications for this compound will be discovered , contributing to the development of novel treatments for various medical conditions .